Cas no 920299-00-9 (1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-undecyl-)

1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-undecyl- structure
920299-00-9 structure
Product Name:1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-undecyl-
CAS No:920299-00-9
MF:C20H30O3
MW:318.450406551361
CID:757822
PubChem ID:23427025
Update Time:2025-04-19

1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-undecyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one, 3,4-dihydro-8-hydroxy-3-undecyl-
    • 8-hydroxy-3-undecyl-3,4-dihydroisochromen-1-one
    • 8-Hydroxy-3-undecyl-3,4-dihydro-1H-2-benzopyran-1-one
    • 920299-00-9
    • DTXSID00633993
    • Inchi: 1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-13-17-15-16-12-11-14-18(21)19(16)20(22)23-17/h11-12,14,17,21H,2-10,13,15H2,1H3
    • InChI Key: SYZJNXSBTKBXCL-UHFFFAOYSA-N
    • SMILES: O1C(C2C(=CC=CC=2CC1CCCCCCCCCCC)O)=O

Computed Properties

  • Exact Mass: 318.21949481g/mol
  • Monoisotopic Mass: 318.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 46.5Ų
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